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Compound of Interest

Compound Name: 1,3,7-Trihydroxy-2-prenylxanthone

Cat. No.: B15580461 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 1,3,7-Trihydroxy-2-prenylxanthone is

publicly available. The following guidance is based on the general properties of xanthone

compounds and related polyphenols. A comprehensive, compound-specific risk assessment

should be conducted by qualified personnel before handling.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 1,3,7-Trihydroxy-2-prenylxanthone. Adherence to

these guidelines is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for 1,3,7-Trihydroxy-2-prenylxanthone is not available, it should

be handled as a potentially hazardous substance. The parent compound, xanthone, and its

derivatives are generally considered to have low acute toxicity but may cause skin and eye

irritation. Some individuals may be predisposed to skin sensitization.
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Parameter Value Source/Comment

Molecular Formula C₁₈H₁₆O₅ -

Molecular Weight 312.32 g/mol -

Physical State Solid (Assumed) Based on similar compounds

Occupational Exposure Limits Not Established

No specific OEL found for this

compound or the xanthone

class.

Recommended Personal Protective Equipment (PPE)
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Body Area Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for tears or punctures before

each use. Practice proper

glove removal techniques to

prevent skin contact.

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles. A face shield is

recommended when there is a

significant risk of splashing.

Eye protection is mandatory to

prevent contact with dust

particles or splashes.

Body Laboratory coat

A fully buttoned lab coat is

required to protect skin and

clothing.

Respiratory NIOSH-approved respirator

Required when handling the

powder outside of a certified

chemical fume hood or glove

box to prevent inhalation of

dust particles. The type of

respirator should be

determined by a risk

assessment.

Operational Plan: Safe Handling Procedures
A systematic approach to handling 1,3,7-Trihydroxy-2-prenylxanthone is critical to minimize

exposure risk.

Experimental Workflow for Safe Handling
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Preparation

Handling

Cleanup & Decontamination

Work in a designated area (fume hood or glove box)

Don appropriate PPE

1.

Gather all necessary equipment and reagents

2.

Weigh the compound carefully on anti-static paper

3.

Dissolve in a suitable solvent, adding solvent to solid

4.

Conduct the experiment

5.

Decontaminate surfaces with an appropriate solvent

6.

Doff PPE and wash hands thoroughly

7.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,3,7-Trihydroxy-2-prenylxanthone.
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Step-by-Step Experimental Protocol:

Preparation:

Designate a specific work area, such as a chemical fume hood or a glove box, to minimize

inhalation exposure.

Before handling the compound, don all required PPE as outlined in the table above.

Assemble all necessary equipment (e.g., glassware, stir plates, solvents) to avoid leaving

the designated area during the procedure.

Handling:

When weighing the solid compound, use anti-static weighing paper or a container to

prevent dispersal of the powder.

If preparing a solution, slowly add the solvent to the solid 1,3,7-Trihydroxy-2-
prenylxanthone to prevent splashing.

Handle all solutions containing the compound with the same level of care as the solid

form.

Cleanup and Decontamination:

After completing the experimental work, decontaminate all surfaces with an appropriate

solvent (e.g., 70% ethanol), followed by a mild detergent and water.

Carefully remove and dispose of PPE as described in the disposal plan.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of 1,3,7-Trihydroxy-2-prenylxanthone and associated waste is crucial to

prevent environmental contamination and ensure regulatory compliance. Treat all waste as

hazardous unless determined otherwise by a qualified environmental health and safety (EHS)

professional.
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Disposal Workflow

Waste Segregation

Containment

Waste Generation

Solid Waste (gloves, paper, etc.) Liquid Waste (solvents, reaction mixtures) Contaminated Sharps

Labeled, sealed hazardous waste container Labeled, leak-proof hazardous waste container Puncture-resistant sharps container

Store in designated secondary containment area

Arrange for EHS hazardous waste pickup

Click to download full resolution via product page

To cite this document: BenchChem. [Essential Safety and Operational Guidance for 1,3,7-
Trihydroxy-2-prenylxanthone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580461#personal-protective-equipment-for-
handling-1-3-7-trihydroxy-2-prenylxanthone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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